Cas no 2034265-68-2 (3-(methylsulfanyl)-N-{2-(2-oxopyrrolidin-1-yl)pyridin-4-ylmethyl}benzamide)

• Product Name: 3-(methylsulfanyl)-N-{2-(2-oxopyrrolidin-1-yl)pyridin-4-ylmethyl}benzamide
• CAS No: 2034265-68-2
• MF: C₁₈H₁₉N₃O₂S
• MW: 341.427362680435
• CID: 5333001
• Update Time: 2025-10-29

3-(methylsulfanyl)-N-{2-(2-oxopyrrolidin-1-yl)pyridin-4-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(methylthio)-N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)benzamide
• 3-methylsulfanyl-N-[[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl]benzamide
• 3-(methylsulfanyl)-N-{2-(2-oxopyrrolidin-1-yl)pyridin-4-ylmethyl}benzamide

• Inchi： 1S/C18H19N3O2S/c1-24-15-5-2-4-14(11-15)18(23)20-12-13-7-8-19-16(10-13)21-9-3-6-17(21)22/h2,4-5,7-8,10-11H,3,6,9,12H2,1H3,(H,20,23)
• InChI Key： JCSKNJYURODUPT-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)C(NCC1C=CN=C(C=1)N1C(CCC1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 460
• XLogP3: 1.9
• Topological Polar Surface Area: 87.6

Additional information on 3-(methylsulfanyl)-N-{2-(2-oxopyrrolidin-1-yl)pyridin-4-ylmethyl}benzamide

Comprehensive Overview of 3-(Methylsulfanyl)-N-{2-(2-Oxopyrrolidin-1-yl)Pyridin-4-ylMethyl}Benzamide (CAS No. 2034265-68-2)

The compound 3-(methylsulfanyl)-N-{2-(2-oxopyrrolidin-1-yl)pyridin-4-ylmethyl}benzamide (CAS No. 2034265-68-2) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a methylsulfanyl group and a 2-oxopyrrolidin-1-yl moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in neurodegenerative diseases and metabolic disorders.

In recent years, the demand for novel small-molecule compounds like 3-(methylsulfanyl)-N-{2-(2-oxopyrrolidin-1-yl)pyridin-4-ylmethyl}benzamide has surged due to advancements in high-throughput screening and computational drug design. This compound's pyridine and benzamide backbone aligns with current trends in fragment-based drug discovery, a hot topic in medicinal chemistry. Its potential as a kinase inhibitor or GPCR modulator is also under investigation, addressing common search queries such as "new kinase inhibitors 2023" or "GPCR-targeted drug candidates."

The synthesis of CAS No. 2034265-68-2 involves multi-step organic reactions, including amide coupling and heterocyclic functionalization. Its methylsulfanyl group enhances lipophilicity, a property highly sought after in blood-brain barrier penetration studies—a frequent focus in Alzheimer's and Parkinson's disease research. This aligns with trending searches like "BBB-permeable compounds" or "CNS drug optimization."

From a structure-activity relationship (SAR) perspective, the compound's 2-oxopyrrolidin-1-yl segment is notable for its resemblance to nootropic agents, sparking interest in cognitive enhancement applications. However, rigorous in vitro and in vivo studies are still needed to validate these hypotheses. Such investigations often correlate with popular queries such as "SAR analysis of benzamide derivatives" or "nootropic drug mechanisms."

Analytical characterization of 3-(methylsulfanyl)-N-{2-(2-oxopyrrolidin-1-yl)pyridin-4-ylmethyl}benzamide typically employs HPLC, NMR, and mass spectrometry, techniques frequently discussed in forums about "compound purity validation." The compound's stability under various pH conditions is another area of exploration, tying into broader discussions on prodrug design and formulation optimization.

In summary, CAS No. 2034265-68-2 represents a promising scaffold for therapeutic development, bridging gaps between medicinal chemistry and biotechnology. Its relevance to contemporary research themes—such as targeted drug delivery and personalized medicine—ensures its continued prominence in scientific literature and patent filings.